Cas no 2000817-84-3 (4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde
• CAS No: 2000817-84-3
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6231893
• PubChem ID: 165962714
• Update Time: 2025-10-29

4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde
• EN300-1292828
• 2000817-84-3

• Inchi： 1S/C10H11N3O2S/c1-3-7-4-11-13(5-7)9-8(6-14)16-10(12-9)15-2/h4-6H,3H2,1-2H3
• InChI Key： UJFKOSXNYXHWFQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C=O)N1C=C(C=N1)CC)OC

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.2Ų

Additional information on 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde

Comprehensive Overview of 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde (CAS No. 2000817-84-3)

The compound 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde (CAS No. 2000817-84-3) is a structurally unique heterocyclic aldehyde that has garnered significant attention in pharmaceutical and agrochemical research. With its pyrazole and thiazole moieties, this molecule exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for heterocyclic compounds like 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde has surged due to their role in developing kinase inhibitors and antimicrobial agents. This compound's methoxy-thiazole scaffold is frequently explored in medicinal chemistry, as it mimics natural pharmacophores. A common query among scientists is how this aldehyde's electrophilic carbonyl group can be leveraged for click chemistry or Schiff base formation, reflecting the growing interest in modular synthesis approaches.

From an industrial perspective, the scalability of CAS 2000817-84-3 synthesis is a hot topic. Optimizing its production via catalytic cross-coupling or microwave-assisted reactions could reduce costs and environmental impact—a priority for green chemistry initiatives. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, addressing frequent search queries about compound characterization protocols.

The agrochemical sector also values this compound for its potential as a pesticide precursor. Its thiazole-pyrazole hybrid structure may disrupt pest metabolic pathways, a hypothesis supported by studies on similar scaffolds. Environmental fate and biodegradability of such derivatives are frequently searched topics, underscoring the need for eco-friendly designs.

In summary, 4-(4-ethyl-1H-pyrazol-1-yl)-2-methoxy-1,3-thiazole-5-carbaldehyde represents a multifaceted tool for innovation across life sciences. Its intersection with trending themes like fragment-based drug design and catalytic sustainability ensures its relevance in both academic and industrial pipelines.